Cas no 67057-99-2 (1,4-bis{2-[(4-methoxyphenyl)sulfonyl]ethyl}piperazine dihydrochloride)

1,4-bis{2-[(4-methoxyphenyl)sulfonyl]ethyl}piperazine dihydrochloride structure
67057-99-2 structure
Product Name:1,4-bis{2-[(4-methoxyphenyl)sulfonyl]ethyl}piperazine dihydrochloride
CAS No:67057-99-2
MF:C22H32Cl2N2O6S2
MW:555.53528213501
CID:1719939
PubChem ID:3050844
Update Time:2025-04-21

1,4-bis{2-[(4-methoxyphenyl)sulfonyl]ethyl}piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis{2-[(4-methoxyphenyl)sulfonyl]ethyl}piperazine dihydrochloride
    • 1,4-bis[2-(4-methoxyphenyl)sulfonylethyl]piperazine,dihydrochloride
    • 67057-99-2
    • DTXSID70217380
    • Piperazine, 1,4-bis(2-(4-methoxyphenylsulfonyl)ethyl)-, dihydrochloride
    • 1,4-Bis-(2-(4-methoxyphenylsulfonyl)ethyl)piperazine dihydrochloride
    • Inchi: 1S/C22H30N2O6S2.2ClH/c1-29-19-3-7-21(8-4-19)31(25,26)17-15-23-11-13-24(14-12-23)16-18-32(27,28)22-9-5-20(30-2)6-10-22;;/h3-10H,11-18H2,1-2H3;2*1H
    • InChI Key: OWDAMSIXEYHHOM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S(C1C=CC(=CC=1)OC)(CCN1CCN(CCS(C2C=CC(=CC=2)OC)(=O)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 554.10816
  • Monoisotopic Mass: 554.1078845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 687
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 93.22
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